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1,6:3,4-Bis-[O-(2,3-dimethoxybutane-2,3-diyl)]-2-O-trifluoromethanesulphonyl-5-O-benzolyl-myo-inosit 1,6:3,4-Bis-[O-(2,3-dimethoxybutane-2,3-diyl)]-2-O-trifluoromethanesulphonyl-5-O-benzolyl-myo-inosit
Brand Name: Vulcanchem
CAS No.: 1068089-34-8
VCID: VC0139088
InChI: InChI=1S/C26H35F3O13S/c1-22(33-5)24(3,35-7)40-18-16(38-22)15(37-21(30)14-12-10-9-11-13-14)17-19(20(18)42-43(31,32)26(27,28)29)41-25(4,36-8)23(2,34-6)39-17/h9-13,15-20H,1-8H3/t15?,16-,17+,18+,19-,20?,22+,23-,24+,25-
SMILES: CC1(C(OC2C(O1)C(C3C(C2OS(=O)(=O)C(F)(F)F)OC(C(O3)(C)OC)(C)OC)OC(=O)C4=CC=CC=C4)(C)OC)OC
Molecular Formula: C26H35F3O13S
Molecular Weight: 644.608

1,6:3,4-Bis-[O-(2,3-dimethoxybutane-2,3-diyl)]-2-O-trifluoromethanesulphonyl-5-O-benzolyl-myo-inosit

CAS No.: 1068089-34-8

Reference Standards

VCID: VC0139088

Molecular Formula: C26H35F3O13S

Molecular Weight: 644.608

1,6:3,4-Bis-[O-(2,3-dimethoxybutane-2,3-diyl)]-2-O-trifluoromethanesulphonyl-5-O-benzolyl-myo-inosit - 1068089-34-8

CAS No. 1068089-34-8
Product Name 1,6:3,4-Bis-[O-(2,3-dimethoxybutane-2,3-diyl)]-2-O-trifluoromethanesulphonyl-5-O-benzolyl-myo-inosit
Molecular Formula C26H35F3O13S
Molecular Weight 644.608
IUPAC Name [(1R,3S,5S,6S,8S,10R,12R,13R)-5,6,12,13-tetramethoxy-5,6,12,13-tetramethyl-9-(trifluoromethylsulfonyloxy)-4,7,11,14-tetraoxatricyclo[8.4.0.03,8]tetradecan-2-yl] benzoate
Standard InChI InChI=1S/C26H35F3O13S/c1-22(33-5)24(3,35-7)40-18-16(38-22)15(37-21(30)14-12-10-9-11-13-14)17-19(20(18)42-43(31,32)26(27,28)29)41-25(4,36-8)23(2,34-6)39-17/h9-13,15-20H,1-8H3/t15?,16-,17+,18+,19-,20?,22+,23-,24+,25-
Standard InChIKey JKOKAMIFWNDNGM-BCWGWRPQSA-N
SMILES CC1(C(OC2C(O1)C(C3C(C2OS(=O)(=O)C(F)(F)F)OC(C(O3)(C)OC)(C)OC)OC(=O)C4=CC=CC=C4)(C)OC)OC
Synonyms 1,6-O-[(1R,2R)-1,2-Dimethoxy-1,2-dimethyl-1,2-ethanediyl]-3,4-O-[(1S,2S)-1,2-dimethoxy-1,2-dimethyl-1,2-ethanediyl]-myo-inositol 5-Benzoate 2-(1,1,1-Trifluoro-_x000B_methanesulfonate);
PubChem Compound 71313945
Last Modified Nov 11 2021
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